Cas no 2757903-78-7 ((5-bromo-1H-1,3-benzodiazol-2-yl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (5-bromo-1H-1,3-benzodiazol-2-yl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 2757903-78-7
• MF: C₁₅H₁₃BrN₂O₃S
• MW: 381.244321584702
• CID: 6483154
• PubChem ID: 165762229
• Update Time: 2025-10-28

(5-bromo-1H-1,3-benzodiazol-2-yl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2757903-78-7
• (5-bromo-1H-1,3-benzodiazol-2-yl)methyl 4-methylbenzene-1-sulfonate
• EN300-37153394

• Inchi： 1S/C15H13BrN2O3S/c1-10-2-5-12(6-3-10)22(19,20)21-9-15-17-13-7-4-11(16)8-14(13)18-15/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： UPARCNOTMNABMH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)NC(COS(C1C=CC(C)=CC=1)(=O)=O)=N2

Computed Properties

• Exact Mass: 379.98303g/mol
• Monoisotopic Mass: 379.98303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 80.4Ų

Additional information on (5-bromo-1H-1,3-benzodiazol-2-yl)methyl 4-methylbenzene-1-sulfonate

Research Brief on (5-bromo-1H-1,3-benzodiazol-2-yl)methyl 4-methylbenzene-1-sulfonate (CAS: 2757903-78-7)

The compound (5-bromo-1H-1,3-benzodiazol-2-yl)methyl 4-methylbenzene-1-sulfonate (CAS: 2757903-78-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of (5-bromo-1H-1,3-benzodiazol-2-yl)methyl 4-methylbenzene-1-sulfonate, which make it a promising candidate for targeting specific biological pathways. The presence of the bromo-substituted benzodiazolyl moiety and the sulfonate ester group has been shown to enhance its reactivity and binding affinity towards certain enzymes and receptors. This has led to its investigation in various therapeutic areas, including oncology, infectious diseases, and inflammation.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a potent inhibitor of protein kinases involved in cancer cell proliferation. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the mechanism of action. The results indicated that (5-bromo-1H-1,3-benzodiazol-2-yl)methyl 4-methylbenzene-1-sulfonate exhibits selective inhibition of key kinases, with minimal off-target effects, suggesting its potential as a targeted therapy.

Another significant development is the compound's role in antimicrobial research. A recent paper in Bioorganic & Medicinal Chemistry Letters reported that (5-bromo-1H-1,3-benzodiazol-2-yl)methyl 4-methylbenzene-1-sulfonate displays broad-spectrum activity against drug-resistant bacterial strains. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit essential metabolic enzymes. These findings open new avenues for the development of novel antibiotics to combat rising antimicrobial resistance.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of (5-bromo-1H-1,3-benzodiazol-2-yl)methyl 4-methylbenzene-1-sulfonate. A recent patent application describes an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is critical for scaling up production for preclinical and clinical studies.

In conclusion, (5-bromo-1H-1,3-benzodiazol-2-yl)methyl 4-methylbenzene-1-sulfonate (CAS: 2757903-78-7) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its diverse biological activities and optimized synthetic pathways position it as a valuable tool for future therapeutic development. Further research is warranted to explore its full potential and translate these findings into clinical applications.